Cas no 4361-96-0 ( )

• Product name: &nbsp
• CAS No: 4361-96-0
• MF: C₁₇H₁₂O₂
• MW: 248.27598
• CID: 929107
• PubChem ID: 714692

  Chemical and Physical Properties

Names and Identifiers

• .δ..β.,.γ.-Butenolide, .γ.-phenyl-.α.-(phenylmethylene)-
• 3-Benzylidene-5-phenyl-2,3-dihydrofuran-2-one
• 3-Benzyliden-5-phenyl-3H-furan-2-on
• 3-Benzylidene-5-phenyl-2(3H)-furanone
• 3-benzylidene-5-phenyl-3H-furan-2-one
• 3-Benzylidene-5-phenylfuran-2(3H)-one
• 5-Phenyl-3-(phenylmethylene)furan-2(3H)-one
• 5-Phenyl-3-benzylidenefuran-2(3H)-one
• CinnaMic acid, a-(b-hydroxystyryl)-, g-lactone
• .DELTA..beta., .gamma.-phenyl-.alpha.-(phenylmethylene)-
• Bio8E2
• HMS1449J21
• (3Z)-3-benzylidene-5-phenylfuran-2(3H)-one
• AKOS002960266
• LISLDGCWYOIVSJ-PTNGSMBKSA-N
• 2(3H)-Furanone, 3-benzylidene-5-phenyl-
• CCG-53924
• (3Z)-3-benzylidene-5-phenylfuran-2-one
• IDI1_017942
• SR-01000643051-1
• STL570459
• NSC138931
• NSC-138931
• SCHEMBL16080106
• (3Z)-3-benzylidene-5-phenyl-2(3H)-furanone
• 4361-96-0
• 2(3H)-Furanone, 5-phenyl-3-(phenylmethylene)-
•  

• Inchi： InChI=1S/C17H12O2/c18-17-15(11-13-7-3-1-4-8-13)12-16(19-17)14-9-5-2-6-10-14/h1-12H/b15-11-
• InChI Key： LISLDGCWYOIVSJ-PTNGSMBKSA-N
• SMILES： C1=CC=C(C=C1)C=C2C=C(OC2=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 248.08376
• Monoisotopic Mass: 248.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 3.66790